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Compound of Interest

Compound Name: 3,7-Dimethyloctanal

Cat. No.: B3032866 Get Quote

An In-depth Examination of the Biodegradation, Abiotic Degradation, Bioaccumulation

Potential, and Ecotoxicity of 3,7-Dimethyloctanal for Researchers, Scientists, and Drug

Development Professionals.

Introduction
3,7-Dimethyloctanal, a branched-chain saturated aldehyde, sees use as a fragrance

ingredient in various consumer products. Its presence in household and personal care items

necessitates a thorough understanding of its environmental fate and potential ecological

impact. This technical guide provides a comprehensive overview of the current scientific

knowledge regarding the degradation pathways, bioaccumulation potential, and ecotoxicity of

3,7-Dimethyloctanal, intended to inform risk assessment and guide future research.

Physicochemical Properties
A summary of the key physicochemical properties of 3,7-Dimethyloctanal is presented in

Table 1. These properties are fundamental to understanding its behavior and partitioning in the

environment.

Table 1: Physicochemical Properties of 3,7-Dimethyloctanal
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Property Value Reference

Molecular Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [1]

CAS Number 5988-91-0 [2]

Appearance
Colorless to pale yellow clear

liquid
[1]

Water Solubility Practically insoluble [1]

log Kow (Octanol-Water

Partition Coefficient)
3.4 [2]

Vapor Pressure
0.3315 hPa @ 20°C

(estimated)
[3]

Environmental Fate and Degradation
The environmental persistence of 3,7-Dimethyloctanal is determined by a combination of

biotic and abiotic degradation processes.

Biodegradation
The primary mechanism for the removal of 3,7-Dimethyloctanal from the environment is

expected to be biodegradation. While specific studies on 3,7-Dimethyloctanal are not readily

available in the public domain, its structural analogue, citronellal, is classified as readily

biodegradable. This suggests that 3,7-Dimethyloctanal is also likely to undergo rapid and

extensive biodegradation in aquatic environments.

A proposed metabolic pathway for the biodegradation of 3,7-Dimethyloctanal is illustrated

below. This pathway is inferred from the known metabolic routes of similar aliphatic aldehydes

and involves oxidation to the corresponding carboxylic acid, followed by further degradation

through beta-oxidation.
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Start

Prepare sterile buffer solutions (pH 4, 7, 9) with test substance

Incubate in the dark at constant temperature

Sample at time intervals

Analyze for test substance concentration

Determine hydrolysis rate and half-life

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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